Cas no 1261964-78-6 (2-Cyano-5-(3,4-dichlorophenyl)phenol)

• Product Name: 2-Cyano-5-(3,4-dichlorophenyl)phenol
• CAS No: 1261964-78-6
• MF: C₁₃H₇Cl₂NO
• MW: 264.106781244278
• MDL: MFCD18314463
• CID: 2621770
• PubChem ID: 53220138
• Update Time: 2025-07-15

2-Cyano-5-(3,4-dichlorophenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-5-(3,4-dichlorophenyl)phenol, 95%
• 2-CYANO-5-(3,4-DICHLOROPHENYL)PHENOL
• DTXSID40684909
• MFCD18314463
• 1261964-78-6
• 3',4'-Dichloro-3-hydroxy[1,1'-biphenyl]-4-carbonitrile
• 2-Cyano-5-(3,4-dichlorophenyl)phenol

• MDL： MFCD18314463
• Inchi： 1S/C13H7Cl2NO/c14-11-4-3-8(5-12(11)15)9-1-2-10(7-16)13(17)6-9/h1-6,17H
• InChI Key： ZAMQLONUNTUTMO-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=CC(C#N)=C(C=1)O)Cl

Computed Properties

• Exact Mass: 262.9904692Da
• Monoisotopic Mass: 262.9904692Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 44Ų

Additional information on 2-Cyano-5-(3,4-dichlorophenyl)phenol

Introduction to 2-Cyano-5-(3,4-dichlorophenyl)phenol (CAS No. 1261964-78-6)

2-Cyano-5-(3,4-dichlorophenyl)phenol, identified by the Chemical Abstracts Service Number (CAS No.) 1261964-78-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of phenolic derivatives characterized by the presence of a cyano group and dichlorophenyl substituents, which endow it with unique chemical and biological properties. The structural configuration of this molecule, featuring a benzene ring interconnected with a cyano functional group at the 2-position and a 3,4-dichlorophenyl moiety at the 5-position, makes it a promising candidate for further exploration in medicinal chemistry and drug development.

The significance of 2-Cyano-5-(3,4-dichlorophenyl)phenol lies in its potential applications as an intermediate in the synthesis of biologically active molecules. The presence of both electron-withdrawing (cyano) and electron-donating (chloro) groups on the aromatic ring creates a delicate balance that can influence the reactivity and binding affinity of the compound. This balance is particularly crucial in designing molecules that interact with biological targets such as enzymes and receptors. Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of such compounds with greater accuracy, facilitating the optimization of their pharmacological profiles.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. 2-Cyano-5-(3,4-dichlorophenyl)phenol has emerged as a key intermediate in the synthesis of several lead compounds that exhibit promising activity against various diseases. For instance, studies have demonstrated its utility in generating derivatives with anti-inflammatory, antimicrobial, and anticancer properties. The dichlorophenyl group, in particular, has been shown to enhance binding interactions with biological targets due to its ability to form multiple hydrogen bonds and π-stacking interactions.

The cyano group at the 2-position of the benzene ring introduces a polar character to the molecule, which can improve solubility and bioavailability. This feature is particularly important for oral administration, where poor solubility often limits therapeutic efficacy. Researchers have leveraged this property to design prodrugs that undergo metabolic conversion to active forms once inside the body. Such strategies have been successfully employed in developing drugs that target neurological disorders, where blood-brain barrier penetration is a critical challenge.

One of the most compelling aspects of 2-Cyano-5-(3,4-dichlorophenyl)phenol is its versatility as a building block for more complex molecular architectures. By modifying specific functional groups or introducing additional substituents, chemists can generate libraries of compounds with tailored biological activities. High-throughput screening techniques combined with machine learning algorithms have accelerated this process by enabling rapid evaluation of large compound collections. This approach has led to the discovery of several novel scaffolds with therapeutic potential.

The synthesis of 2-Cyano-5-(3,4-dichlorophenyl)phenol typically involves multi-step organic transformations starting from commercially available precursors. Key steps include halogenation reactions to introduce the dichloro substituents followed by cyanation to install the cyano group. Advances in catalytic methods have allowed for more efficient and environmentally friendly synthetic routes, reducing waste generation and improving yields. These innovations align with the growing emphasis on sustainable chemistry practices within the pharmaceutical industry.

From a biological perspective, 2-Cyano-5-(3,4-dichlorophenyl)phenol has been investigated for its interaction with various enzymes and receptors implicated in human diseases. Preliminary studies suggest that derivatives of this compound may modulate pathways involved in inflammation and cancer progression. For example, modifications at the 3-position of the dichlorophenyl group have been found to enhance binding affinity to certain kinases, making these derivatives attractive candidates for further development as anticancer agents.

The role of computational modeling in understanding the structure-activity relationships (SAR) of 2-Cyano-5-(3,4-dichlorophenyl)phenol cannot be overstated. Molecular docking simulations have provided valuable insights into how different substituents influence binding interactions with biological targets. These predictions have guided experimental efforts by highlighting promising modifications before costly synthetic trials are undertaken. Such integration of computational and experimental approaches represents a paradigm shift in drug discovery research.

Future directions for research on 2-Cyano-5-(3,4-dichlorophenyl)phenol include exploring its potential as an intermediate for developing antiviral agents. The unique structural features of this compound make it well-suited for interfering with viral replication mechanisms without causing significant toxicity to host cells. Additionally, investigations into its metabolic stability and pharmacokinetic properties will be essential for optimizing its therapeutic potential.

In conclusion,2-Cyano-5-(3,4-dichlorophenyl)phenol (CAS No. 1261964-78-6) represents a fascinating compound with diverse applications in pharmaceutical chemistry and drug development. Its structural features offer opportunities for designing molecules with improved biological activity and reduced side effects. As research continues to uncover new synthetic methods and biological functions,this compound is poised to play an increasingly important role in addressing unmet medical needs.